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Compound of Interest

Compound Name: CC-90003

Cat. No.: B10798849

Disclaimer: This document provides guidance on the proper disposal of the research chemical
CC-90003 based on general laboratory safety principles and hazardous waste management
regulations. A specific Safety Data Sheet (SDS) for CC-90003 containing explicit disposal
instructions was not available in the public domain. Therefore, researchers, scientists, and drug
development professionals must treat CC-90003 as a hazardous waste and consult with their
institution's Environmental Health and Safety (EHS) department and adhere to all local, state,

and federal regulations to ensure full compliance and safety.

CC-90003 is an irreversible and selective inhibitor of ERK 1/2 with potential antineoplastic
activity.[1] Due to its biological activity and observed toxicities in preclinical and clinical studies,
including neurotoxicity, proper handling and disposal are critical to protect personnel and the
environment.[2][3]

CC-90003 Chemical and Safety Profile

The following table summarizes key quantitative data for CC-90003. This information is crucial
for a proper hazard assessment prior to handling and disposal.
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Property Data

N-(2-((2-((2-methoxy-5-methylpyridin-4-
Chemical Name yl)amino)-5-(trifluoromethyl)pyrimidin-4-

yl)amino)-5-methylphenyl)acrylamide

Molecular Formula C22H21F3N602

Molecular Weight 458.45 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, insoluble in water
Storage Temperature -20°C for long-term storage

Potential for neurotoxicity and other adverse
Known Hazards o ]
effects observed in clinical trials.[2][3]

Experimental Protocols Referenced

This guidance is based on standard hazardous waste management protocols as outlined by
regulatory bodies like the Environmental Protection Agency (EPA) and best practices from
various academic research institutions.[4][5][6][7][8] The core principle is that all laboratory
chemical waste should be managed as hazardous unless it is definitively known to be non-
hazardous.[9]

Step-by-Step Disposal Procedures

The following procedures provide a direct, step-by-step guide for managing waste streams
containing CC-90003.

Personal Protective Equipment (PPE) and Safety
Precautions

o Always handle CC-90003 and its waste within a certified chemical fume hood.
o Wear appropriate PPE:

o Chemical-resistant gloves (nitrile or neoprene).
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o Safety goggles or a face shield.

o Afully buttoned laboratory coat.

e Avoid generating dust from the solid form of CC-90003.

e Ensure a chemical spill kit is readily accessible.

Waste Classification and Segregation

o Classify as Hazardous: In the absence of a specific SDS, CC-90003 waste must be
classified as hazardous chemical waste.[8][10]

e Segregate Waste Streams: Do not mix CC-90003 waste with other waste types. Maintain
separate, clearly labeled waste containers for:

o Solid Waste: Unused or expired solid CC-90003, contaminated lab consumables (e.qg.,
weigh boats, pipette tips, gloves).

o Liquid Waste (Non-Aqueous): Solutions of CC-90003 in organic solvents like DMSO.
o Sharps Waste: Chemically contaminated needles and syringes.[6]

o Agueous Waste: While CC-90003 is insoluble in water, any aqueous solutions from
experimental workups that may contain trace amounts must also be treated as hazardous
waste. Do not dispose of down the drain.[5][11]

Waste Accumulation and Labeling

e Select Appropriate Containers:

o Use leak-proof, chemically compatible containers with secure screw-top caps. Plastic
containers are often preferred to glass to minimize breakage risk.[4][6]

o For sharps, use a designated, puncture-proof sharps container labeled "Chemical
Contaminated Sharps — DO NOT AUTOCLAVE".[6]

o Label Containers Immediately:
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o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.[8]

o The label must include:

» The full chemical name: "CC-90003" and any solvents present (e.g., "CC-90003 in
DMSQ"). Avoid abbreviations or chemical formulas.[4]

» The approximate concentration and volume.
» The date of waste generation (start date).
= The name of the Principal Investigator and the laboratory location.

» Relevant hazard pictograms (e.g., Health Hazard, Irritant).

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[8]

Disposal of Contaminated Materials and Empty
Containers

o Contaminated Labware: Disposable labware (pipette tips, tubes, gloves) contaminated with
CC-90003 should be collected in a designated, lined container labeled as hazardous solid
waste.[8] Contaminated glassware should be decontaminated if possible or disposed of as
hazardous waste.

o Empty Containers: The original containers of CC-90003 must be managed carefully.

o Containers that held acutely toxic chemicals (P-listed) must not be rinsed and should be
disposed of as hazardous waste.[6] While CC-90003 is not explicitly P-listed, its toxicity
profile warrants caution. Consult your EHS office for guidance.

o For other containers, the standard procedure is to triple-rinse with a suitable solvent (one
in which CC-90003 is soluble, like DMSO, followed by another solvent like ethanol).[7][8]

o The rinsate from this process is considered hazardous waste and must be collected in the
appropriate liquid waste container.[8]
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o After triple-rinsing and air-drying in a fume hood, deface the original label completely
before disposing of the container as regular laboratory glass or plastic waste.[7]

Requesting Waste Pickup

» Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area within your laboratory.

o Follow your institution's specific procedures to request a hazardous waste pickup from the
EHS department. Do not allow waste to accumulate for more than 12 months.[6]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of CC-90003 and associated materials.
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Caption: Decision workflow for the safe disposal of CC-90003 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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